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Compound of Interest

Compound Name: Manganese lactate

Cat. No.: B1605795 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

Introduction
Manganese lactate (Mn(C₃H₅O₃)₂) is a salt of manganese and lactic acid, appearing as light

pink crystals soluble in water.[1] It finds applications in pharmaceuticals, dietary supplements,

and as a food additive.[2][3] Accurate quantification of manganese lactate is crucial for quality

control, formulation development, and toxicological studies to ensure safety and efficacy.[4]

This document provides detailed application notes and experimental protocols for various

analytical techniques suitable for the quantification of manganese lactate, focusing on the

determination of the manganese (II) ion.

General Experimental Workflow
The quantification of manganese lactate typically involves sample preparation to bring the

analyte into a suitable form for analysis, followed by instrumental measurement and data

analysis.
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Sample Preparation

Instrumental Analysis

Data Processing

Manganese Lactate Sample

Dissolution in Solvent
(e.g., Deionized Water, Dilute Acid)

Acid Digestion (for complex matrices)
(e.g., HCl, HNO3)

Dilution to Working Concentration

Choice of Analytical Technique
(ICP-MS, AAS, IC, UV-Vis)

Preparation of Calibration Standards

Measurement of Sample and Standards

Generation of Calibration Curve

Quantification of Manganese

Conversion to Manganese Lactate Concentration

Final Report
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Start: Define Analytical Needs

High Sensitivity Required?
(Trace Analysis, < µg/L)

Complex Matrix?
(e.g., Biological, Environmental)

No

ICP-MS / GFAAS

Yes

Speciation Analysis Needed?

Yes

ICP-OES / Flame AAS

No

Budget/Equipment Constraints?

No

Ion Chromatography (IC)

Yes

No

UV-Vis Spectrophotometry

Yes
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Mn²⁺ (in sample)
(Nearly Colorless)

+ Oxidizing Agent
(e.g., KIO₄ or (NH₄)₂S₂O₈)

MnO₄⁻ (Permanganate)
(Intense Purple Color)

Measure Absorbance at λmax (~525 nm)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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